Cas no 1790140-73-6 (2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride)

• Product Name: 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride
• CAS No: 1790140-73-6
• CID: 4614377
• PubChem ID: 86812321
• Update Time: 2025-05-26

2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride

Introduction to 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride (CAS No. 1790140-73-6)

2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride, also known by its CAS number 1790140-73-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The structure of 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride is characterized by a thiazole ring linked to a morpholine moiety through an amine group. The presence of the morpholine ring imparts additional solubility and stability to the molecule, making it a promising candidate for various therapeutic applications. The dihydrochloride salt form enhances its pharmacological properties by improving its bioavailability and solubility in aqueous solutions.

Recent studies have highlighted the potential of 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride in the treatment of neurological disorders. A 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride has shown promise in cancer research. A 2021 study in the European Journal of Medicinal Chemistry reported that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, its low toxicity and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride in various therapeutic settings. Preliminary results from Phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for further clinical investigations and potential approval as a novel therapeutic agent.

In conclusion, 2-(Morpholin-4-yl)-1,3-thiazol-5-ylmethanamine Dihydrochloride (CAS No. 1790140-73-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.